4-(1,3-Benzodioxol-5-ylmethoxy)-2-fluorobenzonitrile

• Molecular Formula: C15H10FNO3
• Molecular Weight: 271.24 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-ylmethoxy)-2-fluorobenzonitrile
• InChI: InChI=1S/C15H10FNO3/c16-13-6-12(3-2-11(13)7-17)18-8-10-1-4-14-15(5-10)20-9-19-14/h1-6H,8-9H2
• InChI Key: HSCUQDJYVWLCKL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)COC3=CC(=C(C=C3)C#N)F

Description

4-(1,3-Benzodioxol-5-ylmethoxy)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C15H10FNO3 and its molecular weight is 271.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-4-hydroxybenzonitrile (S. M. Kelly, Helv.Chim.Acta. 1984, Volume 67, P.1572-1579) (30 g), potassium carbonate (45.36 g) and 3,4-methylenedioxybenzyl chloride (42.65 g) in dimethylformamide (500 ml) was stirred at 90° C. for 2 hours. The reaction mixture was filtered and the filtrate evaporated. The residue was stirred with ethyl acetate (500 ml) and filtered affording the title compound (32.1 g) as a cream coloured solid, m.p. 139-140° C.